1H-Pyrazole-4-thiol
Description
1H-pyrazole-4-thiol is a compound that belongs to the class of organic compounds known as pyrazoles . Pyrazoles are compounds containing a pyrazole ring, which is a five-member aromatic ring with two nitrogen atoms (at positions 1 and 2) and three carbon atoms .
Synthesis Analysis
A simple three-component one-pot protocol for the synthesis of mercapto-substituted 4-(benzylideneamino)-5-(3,5-dimethyl-1H-pyrazole-1-yl)-4H-1,2,4-triazoles was implemented by the reaction of 4-triazole-3-thiol or 4-amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol with acetylacetone and various substituted benzaldehydes .Molecular Structure Analysis
The molecular structure of this compound consists of a heteroaromatic five-membered ring with two adjacent nitrogen atoms in the annular structure, one pyrrole-type (proton donor) and one pyridine-type (proton acceptor) .Chemical Reactions Analysis
Pyrazole derivatives are a special class of N-heterocyclic compounds (NHCps) bearing a heteroaromatic five-membered ring with two adjacent nitrogen atoms in the annular structure . They can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups .Safety and Hazards
1H-pyrazole-4-thiol is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has been classified for acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system .
Future Directions
Pyrazole-containing compounds represent one of the most influential families of N-heterocycles due to their proven applicability and versatility as synthetic intermediates in preparing relevant chemicals in biological, physical-chemical, material science, and industrial fields . Therefore, synthesizing structurally diverse pyrazole derivatives is highly desirable, and various researchers continue to focus on preparing this functional scaffold and finding new and improved applications .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1H-pyrazole-4-thiol involves the reaction of hydrazine hydrate with carbon disulfide to form dithiocarbazate, which is then reacted with 1,3-diketone to form 1H-pyrazole-4-thiol.", "Starting Materials": [ "Hydrazine hydrate", "Carbon disulfide", "1,3-diketone" ], "Reaction": [ "Step 1: Hydrazine hydrate is added to carbon disulfide to form dithiocarbazate.", "Step 2: Dithiocarbazate is then reacted with 1,3-diketone in the presence of a base to form 1H-pyrazole-4-thiol.", "Step 3: The product is purified through recrystallization or column chromatography." ] } | |
CAS RN |
82358-20-1 |
Molecular Formula |
C3H4N2S |
Molecular Weight |
100.14 g/mol |
IUPAC Name |
1H-pyrazole-4-thiol |
InChI |
InChI=1S/C3H4N2S/c6-3-1-4-5-2-3/h1-2,6H,(H,4,5) |
InChI Key |
LUYMSWAUONHACL-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=NN1)S |
Purity |
95 |
Origin of Product |
United States |
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